Cas no 2680703-72-2 (tert-butyl 1-chloroisoquinolin-6-ylcarbamate)

• Product Name: tert-butyl 1-chloroisoquinolin-6-ylcarbamate
• CAS No: 2680703-72-2
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 6532221
• PubChem ID: 165919589
• Update Time: 2025-06-09

tert-butyl 1-chloroisoquinolin-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-chloroisoquinolin-6-ylcarbamate
• F93323
• TERT-BUTYL (1-CHLOROISOQUINOLIN-6-YL)CARBAMATE
• EN300-28285396
• tert-butyl N-(1-chloroisoquinolin-6-yl)carbamate
• 2680703-72-2
• WLZ3220

• Inchi： 1S/C14H15ClN2O2/c1-14(2,3)19-13(18)17-10-4-5-11-9(8-10)6-7-16-12(11)15/h4-8H,1-3H3,(H,17,18)
• InChI Key： PGJCSQMEIAFNGG-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C=CN=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.0822054g/mol
• Monoisotopic Mass: 278.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl 1-chloroisoquinolin-6-ylcarbamate

Professional Introduction to Tert-butyl 1-chloroisoquinolin-6-ylcarbamate (CAS No. 2680703-72-2)

Tert-butyl 1-chloroisoquinolin-6-ylcarbamate, with the chemical formula corresponding to its CAS number 2680703-72-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isoquinoline derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structure of tert-butyl 1-chloroisoquinolin-6-ylcarbamate features a chlorinated isoquinoline core substituted with a carbamate group at the 6-position, further modified by a tert-butyl moiety. This particular arrangement imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloro group enhances reactivity, allowing for further functionalization through nucleophilic substitution reactions, while the carbamate moiety introduces a polar functional group that can influence solubility and interactions with biological targets.

In recent years, there has been growing interest in isoquinoline derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carbamate functional group in tert-butyl 1-chloroisoquinolin-6-ylcarbamate is particularly noteworthy, as it can be further modified to introduce additional pharmacophores or to enhance binding affinity to specific biological targets.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its structural framework to design and synthesize analogs with improved pharmacokinetic profiles and enhanced target specificity. For instance, modifications at the 1-position, such as introducing various substituents or altering electronic properties, can significantly modulate the compound's interaction with enzymes or receptors. Similarly, the carbamate group provides a versatile handle for derivatization, enabling the creation of prodrugs or conjugates that enhance delivery or bioavailability.

The synthesis of tert-butyl 1-chloroisoquinolin-6-ylcarbamate represents a sophisticated interplay of organic chemistry techniques. Key steps typically involve cyclization reactions to form the isoquinoline core, followed by chlorination and carbamate introduction. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

Recent research has also highlighted the potential of this compound in addressing emerging therapeutic challenges. For example, studies have explored its efficacy against drug-resistant pathogens and its ability to modulate inflammatory pathways associated with chronic diseases. The versatility of tert-butyl 1-chloroisoquinolin-6-ylcarbamate as a building block has spurred innovation across multiple disciplines, from synthetic organic chemistry to computational drug design.

The development of novel drug candidates is an iterative process that relies heavily on high-quality intermediates like tert-butyl 1-chloroisoquinolin-6-ylcarbamate. Its role in generating structurally diverse libraries has been instrumental in identifying lead compounds for further optimization. High-throughput screening (HTS) campaigns often utilize such intermediates to rapidly assess biological activity across large datasets, accelerating the discovery pipeline.

In conclusion, tert-butyl 1-chloroisoquinolin-6-ylcarbamate (CAS No. 2680703-72-2) stands out as a pivotal compound in pharmaceutical research due to its unique structural features and broad applicability. Its synthesis exemplifies the ingenuity of modern organic chemistry, while its potential as a therapeutic agent underscores its importance in addressing contemporary healthcare challenges. As research continues to uncover new applications and refine synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.